Cas no 169495-51-6 (Ethyl 2-amino-5-chloronicotinate)

• Product Name: Ethyl 2-amino-5-chloronicotinate
• CAS No: 169495-51-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD17392800
• CID: 828400
• PubChem ID: 18980364
• Update Time: 2025-06-11

Ethyl 2-amino-5-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-chloronicotinate
• ethyl 2-amino-5-chloropyridine-3-carboxylate
• ethyl2-aMino-5-chloronicotite
• 2-Amino-5-chloro-3-pyridinecarboxylic acid ethyl ester
• ethyl2-aMino-5-chloronicotinate
• QFAFZWZBZJZCKN-UHFFFAOYSA-N
• BCP11492
• 2-Amino-5-chloro-nicotinic acid ethyl ester
• W3692
• ST24024841
• AC-27072
• CS-0020080
• SCHEMBL4413388
• MFCD17392800
• 169495-51-6
• Y10603
• DB-351387
• DTXSID10597072
• TS-02845
• AKOS015919580

• MDL： MFCD17392800
• Inchi： 1S/C8H9ClN2O2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key： QFAFZWZBZJZCKN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)OCC)=C1)N

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 65.21000
• LogP: 2.07510

Additional information on Ethyl 2-amino-5-chloronicotinate

Ethyl 2-amino-5-chloronicotinate (CAS No. 169495-51-6): An Overview of Its Structure, Properties, and Applications

Ethyl 2-amino-5-chloronicotinate (CAS No. 169495-51-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethyl ester group, an amino group, and a chloro substituent on a pyridine ring. The combination of these functional groups endows Ethyl 2-amino-5-chloronicotinate with a range of interesting properties and potential applications.

The chemical formula of Ethyl 2-amino-5-chloronicotinate is C₉H₁₀ClN₂O₂, and its molecular weight is approximately 213.64 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions and formulations.

In terms of its chemical structure, the presence of the ethyl ester group makes Ethyl 2-amino-5-chloronicotinate a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The amino group provides reactivity for further functionalization, while the chloro substituent can be used for substitution reactions to introduce other functional groups. This versatility has led to its use in the development of novel compounds with diverse biological activities.

Recent research has highlighted the potential of Ethyl 2-amino-5-chloronicotinate in the field of medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of Ethyl 2-amino-5-chloronicotinate demonstrated potent inhibition of inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable starting point for the development of new therapeutic agents for inflammatory diseases.

In addition to its potential therapeutic applications, Ethyl 2-amino-5-chloronicotinate has also been explored for its use in agrochemicals. Research has shown that compounds derived from this structure can exhibit herbicidal and fungicidal properties. A study published in the Pest Management Science journal reported that certain derivatives were effective against a range of plant pathogens, making them promising candidates for the development of new agricultural products.

The synthesis of Ethyl 2-amino-5-chloronicotinate typically involves multi-step processes that can be optimized for large-scale production. One common synthetic route involves the reaction of 5-chloropyridine-2-carboxylic acid with ethanol in the presence of an acid catalyst to form the ethyl ester intermediate. Subsequent treatment with ammonia or an amine derivative leads to the formation of the final product. Advances in synthetic methods have led to improved yields and purity, making it more accessible for both research and industrial applications.

The safety profile of Ethyl 2-amino-5-chloronicotinate is an important consideration for its use in various applications. Toxicological studies have shown that it has low acute toxicity when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, Ethyl 2-amino-5-chloronicotinate (CAS No. 169495-51-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure provides a foundation for the development of novel compounds with diverse biological activities. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.